4,4,7-Trimethylthiochroman

• Molecular Formula: C12H16S
• Molecular Weight: 192.32 g/mol
• IUPAC Name: 4,4,7-trimethyl-2,3-dihydrothiochromene
• InChI: InChI=1S/C12H16S/c1-9-4-5-10-11(8-9)13-7-6-12(10,2)3/h4-5,8H,6-7H2,1-3H3
• InChI Key: KDLSUKOUQHWVNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(CCS2)(C)C

Description

4,4,7-Trimethylthiochroman is a useful research compound. Its molecular formula is C12H16S and its molecular weight is 192.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7 g (36.4 mmol) of 1-methyl-3-(3-methylbut-2-enyl)sulphanylbenzene and 50 ml of toluene are introduced into a round-bottomed flask and 10.4 g (54.6 mmol) of para-toluenesulphonic acid are added. The mixture in refluxed for four hours. The reaction medium is evaporated to dryness, the residue is taken up in water and ethyl ether and the organic phase is separated out after settling has taken place, dried over magnesium sulphate and evaporated. 6.8 g (97%) of the thiochroman are collected in the form of a brown oil.